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Compound of Interest

Compound Name: Propyl palmitate

Cat. No.: B1593895

An In-depth Technical Guide to the Thermal Properties of Propyl Palmitate

This technical guide provides a comprehensive overview of the melting point and latent heat of
fusion of propyl palmitate, tailored for researchers, scientists, and professionals in drug
development. This document adheres to stringent data presentation and visualization
standards to ensure clarity and ease of use for a technical audience.

Thermal Properties of Propyl Palmitate

Propyl palmitate, a fatty acid ester, is utilized in various applications where its thermal
properties are of critical importance. Understanding its melting point and latent heat of fusion is
essential for its application as a phase change material (PCM) in thermal energy storage, as
well as in the formulation of pharmaceuticals and other products.

Quantitative Data

The thermal properties of propyl palmitate have been determined through various analytical
methods. The following table summarizes the key quantitative data found in the literature.
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Property Value Source
Melting Point 20.00 to 21.00 °C The Good Scents Company[1]
Average Phase Transition .

18.3°C (Industrial Grade)[2][3]
Temperature
Average Latent Heat of Fusion  168.3 J/g (Industrial Grade)[2][3]
Phase Change Enthalpy (in a

up to 152.0 J/g [21[31[41[5]

composite)

Experimental Protocols

The determination of the melting point and latent heat of fusion of materials like propyl
palmitate requires precise and standardized experimental protocols. The most common and
accurate method for these measurements is Differential Scanning Calorimetry (DSC).

Determination of Melting Point and Latent Heat of
Fusion by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique in which the difference in the
amount of heat required to increase the temperature of a sample and a reference is measured
as a function of temperature. This method allows for the precise determination of the melting
point and the heat of fusion (enthalpy of fusion).

Methodology:

» Sample Preparation: A small, accurately weighed sample of propyl palmitate (typically 1-10
mgq) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

 Instrument Setup: The DSC instrument is calibrated using standard materials with known
melting points and enthalpies of fusion (e.g., indium).

e Thermal Program: The sample and reference are subjected to a controlled temperature

program. A typical program involves:

o An initial isothermal period to ensure thermal equilibrium.
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o A heating ramp at a constant rate (e.g., 5-10 °C/min) through the melting range of the
sample.

o Afinal isothermal period.

o Data Acquisition: The instrument measures the heat flow to the sample relative to the
reference. During melting, the sample absorbs additional heat (latent heat of fusion),
resulting in an endothermic peak on the DSC thermogram.

o Data Analysis:

o Melting Point: The melting point is typically determined as the onset temperature or the
peak temperature of the melting endotherm.

o Latent Heat of Fusion (AHfus): The latent heat of fusion is calculated by integrating the
area of the melting peak. The instrument's software performs this calculation, providing the
enthalpy change in Joules per gram (J/g).

A comprehensive evaluation of the melting points of various fatty acids and their esters,
including propyl esters, has been conducted using DSC, highlighting the reliability of this
technique.[6][7]

Visualization of Experimental Workflow

The following diagram illustrates the general experimental workflow for determining the thermal
properties of propyl palmitate using Differential Scanning Calorimetry.
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Workflow for Thermal Analysis of Propyl Palmitate by DSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propyl palmitate melting point and latent heat of fusion].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593895#propyl-palmitate-melting-point-and-latent-
heat-of-fusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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